Serum TTR Knockdown Magnitude Comparison
With repeat weekly subcutaneous dosing of 284 mg inotersen (300 mg inotersen sodium), mean serum TTR reductions from baseline ranged from 68% to 74% (median nadir 75%–79%) between Weeks 13 and 65 in hATTR patients [1]. By comparison, patisiran (0.3 mg/kg IV every 3 weeks) achieved a median TTR reduction of 81% (range −38% to 95%) over 18 months in the APOLLO trial [2]. The next-generation ASO eplontersen further improved TTR suppression, achieving a mean absolute TTR reduction of −80.6% at Week 85 in patients previously treated with inotersen (−74.3% at Week 35) [3]. Inotersen's 68–74% mean reduction represents consistent, sustained pharmacodynamic activity that benchmarks the ASO-RNase H1 mechanism class standard.
| Evidence Dimension | Mean percent reduction in serum TTR concentration from baseline |
|---|---|
| Target Compound Data | 68%–74% mean reduction (median nadir 75%–79%); measured Weeks 13–65 |
| Comparator Or Baseline | Patisiran: 81% median reduction over 18 months; Eplontersen: –80.6% absolute mean reduction at Week 85 |
| Quantified Difference | Patisiran achieves ~7–13 percentage points greater median TTR reduction than inotersen; eplontersen achieves ~6.3 percentage points greater reduction than inotersen in the switch study |
| Conditions | hATTR-PN patients; inotersen 284 mg SC weekly (NEURO-TTR); patisiran 0.3 mg/kg IV q3w (APOLLO); eplontersen 45 mg SC q4w (NEURO-TTRansform switch cohort) |
Why This Matters
For research models requiring a specific depth of TTR knockdown, the quantifiable difference in target suppression between ASO and siRNA mechanisms, as well as between first- and next-generation ASOs, directly informs compound selection and experimental design.
- [1] TEGSEDI (inotersen) prescribing information. Section 12.2 Pharmacodynamics. Source: FDA National Drug Code (US), Revision Year 2020. Summarized on RxReasoner. View Source
- [2] Alnylam Pharmaceuticals. Patisiran: Serum Transthyretin Levels – APOLLO Study Results. RNAi Science. Data from Adams D et al. N Engl J Med. 2018;379:11-21. View Source
- [3] Khella S, et al. Switching from inotersen to eplontersen in patients with hereditary transthyretin-mediated amyloidosis with polyneuropathy: analysis from NEURO-TTRansform. J Neurol. 2024;271(10):6655-6666. View Source
